Cas no 2309461-88-7 (Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate)

• Product Name: Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate
• CAS No: 2309461-88-7
• MF: C₁₁H₁₄BrClN₂O₂
• MW: 321.598061084747
• CID: 6183619
• PubChem ID: 138990930
• Update Time: 2025-07-21

Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2309461-88-7
• EN300-6736328
• Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate

• Inchi： 1S/C11H14BrClN2O2/c1-11(2,3)17-10(16)14-6-8-7(12)4-5-9(13)15-8/h4-5H,6H2,1-3H3,(H,14,16)
• InChI Key： NQMBMRVGQRYSKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 319.99272g/mol
• Monoisotopic Mass: 319.99272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate

Introduction to Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate (CAS No. 2309461-88-7)

Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate, a compound with the CAS number 2309461-88-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate, particularly the presence of a pyridine ring substituted with bromine and chlorine atoms, contribute to its unique chemical properties and biological interactions.

The pyridine core is a pivotal moiety in medicinal chemistry, often serving as a scaffold for the development of drugs targeting various biological pathways. In the case of Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate, the substitution pattern on the pyridine ring enhances its binding affinity to specific biological targets. This has led to its investigation as a potential lead compound in the discovery of novel therapeutic agents.

Recent research has highlighted the importance of halogenated pyridines in drug design. The bromo and chloro substituents in Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate not only influence its electronic properties but also play a crucial role in modulating its interactions with biological receptors. These substituents can serve as handles for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacological profiles.

One of the most compelling aspects of Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate is its potential as an intermediate in the synthesis of more complex molecules. The carbamate functional group provides a versatile platform for further derivatization, allowing chemists to explore a wide range of structural modifications. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure is essential for optimizing potency and selectivity.

The compound's unique structural features have also garnered interest from researchers studying enzyme inhibition and receptor binding. The pyridine ring, with its electron-withdrawing substituents, can interact favorably with hydrophobic pockets in target proteins. This interaction can be further modulated by the tert-butyl group, which provides steric bulk and influences the compound's orientation within the binding site.

In addition to its structural advantages, Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate has shown promise in preclinical studies. These studies have demonstrated its ability to modulate key biological pathways associated with various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. Such findings underscore its potential as a starting point for developing novel therapeutics.

The synthesis of Tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]carbamate involves multi-step organic reactions that highlight the synthetic prowess required in modern pharmaceutical chemistry. The process typically begins with the preparation of a brominated pyridine derivative, followed by functionalization with a carbamate group. The introduction of the tert-butyl moiety at the appropriate position on the molecule ensures optimal biological activity.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Advanced computational methods allow researchers to predict binding affinities, assess metabolic stability, and identify potential drug-likeness issues early in the development process. These tools have been instrumental in refining the structure of Tert-butyl N-[(3-bromo-6-chloropyridin-2-yyyy)ylmethyl]carbamate to enhance its pharmacological properties.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Tert-butyl N-[(3-bromo-6-chloropyridin2-yyyyl)methyl]carbamate exemplifies how structural innovation can lead to new therapeutic strategies. By leveraging its unique chemical properties and exploring its potential applications, researchers are paving the way for next-generation treatments that address unmet medical needs.

The future prospects for Tert-butyl N-[(3-bromo-6-chloropyridin-2-yyyyl)methyl]carbamate are promising, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic index. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing its full potential as a pharmaceutical agent.